3,3-Dimethylglutaric acid
3,3-Dimethylglutaric acid
3,3-dimethylglutaric acid is an alpha,omega-dicarboxylic acid that is glutaric acid substituted by two methyl groups at the C-3 position. It has a role as a metabolite. It is functionally related to a glutaric acid.
Brand Name:
Vulcanchem
CAS No.:
4839-46-7
VCID:
VC21086789
InChI:
InChI=1S/C7H12O4/c1-7(2,3-5(8)9)4-6(10)11/h3-4H2,1-2H3,(H,8,9)(H,10,11)
SMILES:
CC(C)(CC(=O)O)CC(=O)O
Molecular Formula:
C7H12O4
Molecular Weight:
160.17 g/mol
3,3-Dimethylglutaric acid
CAS No.: 4839-46-7
Cat. No.: VC21086789
Molecular Formula: C7H12O4
Molecular Weight: 160.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,3-dimethylglutaric acid is an alpha,omega-dicarboxylic acid that is glutaric acid substituted by two methyl groups at the C-3 position. It has a role as a metabolite. It is functionally related to a glutaric acid. |
|---|---|
| CAS No. | 4839-46-7 |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 160.17 g/mol |
| IUPAC Name | 3,3-dimethylpentanedioic acid |
| Standard InChI | InChI=1S/C7H12O4/c1-7(2,3-5(8)9)4-6(10)11/h3-4H2,1-2H3,(H,8,9)(H,10,11) |
| Standard InChI Key | DUHQIGLHYXLKAE-UHFFFAOYSA-N |
| SMILES | CC(C)(CC(=O)O)CC(=O)O |
| Canonical SMILES | CC(C)(CC(=O)O)CC(=O)O |
| Melting Point | 103.5 °C |
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